Cas no 117950-85-3 (4-Cyano-4'-n-pentylbiphenyl-d19)

4-Cyano-4'-n-pentylbiphenyl-d19 structure
117950-85-3 structure
Product Name:4-Cyano-4'-n-pentylbiphenyl-d19
CAS No:117950-85-3
MF:C18H19N
MW:268.467236757278
CID:132883
PubChem ID:101017180
Update Time:2025-04-19

4-Cyano-4'-n-pentylbiphenyl-d19 Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl-2,2',3,3',5,5',6,6'-d8]-4-carbonitrile,4'-(pentyl-1,1,2,2,3,3,4,4,5,5,5-d11)-
    • 4-CYANO-4'-PENTYLDIPHENYL-D19
    • 4-Cyano-4'-pentylbiphenyl-d19
    • 4'-[(1,1,2,2,3,3,4,4,5,5,5-?H??)pentyl](?H?)-[1,1'-biphenyl]-4-carbonitrile
    • 117950-85-3
    • 2,3,5,6-tetradeuterio-4-[2,3,5,6-tetradeuterio-4-(1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl)phenyl]benzonitrile
    • 4-CYANO-4/'-PENTYLDIPHENYL-D19
    • 4-Cyano-4'-n-pentylbiphenyl-d19
    • Inchi: 1S/C18H19N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h6-13H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D,7D,8D,9D,10D,11D,12D,13D
    • InChI Key: HHPCNRKYVYWYAU-BYPAVJMLSA-N
    • SMILES: N#CC1C([2H])=C([2H])C(=C([2H])C=1[2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 268.271007783g/mol
  • Monoisotopic Mass: 268.271007783g/mol
  • Isotope Atom Count: 19
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 23.8Ų

4-Cyano-4'-n-pentylbiphenyl-d19 Pricemore >>

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